molecular formula C19H16Br4O4 B1619716 4,4'-Isopropylidenebis(2,6-dibromophenyl) diacetate CAS No. 33798-02-6

4,4'-Isopropylidenebis(2,6-dibromophenyl) diacetate

Cat. No. B1619716
CAS RN: 33798-02-6
M. Wt: 627.9 g/mol
InChI Key: ZUBOJXBQSZDOID-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
  • Click on QUICK INQUIRY to receive a quote from our team of experts.
  • With the quality product at a COMPETITIVE price, you can focus more on your research.

Description

4,4'-Isopropylidenebis(2,6-dibromophenyl) diacetate is a useful research compound. Its molecular formula is C19H16Br4O4 and its molecular weight is 627.9 g/mol. The purity is usually 95%.
BenchChem offers high-quality 4,4'-Isopropylidenebis(2,6-dibromophenyl) diacetate suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about 4,4'-Isopropylidenebis(2,6-dibromophenyl) diacetate including the price, delivery time, and more detailed information at info@benchchem.com.

properties

CAS RN

33798-02-6

Product Name

4,4'-Isopropylidenebis(2,6-dibromophenyl) diacetate

Molecular Formula

C19H16Br4O4

Molecular Weight

627.9 g/mol

IUPAC Name

[4-[2-(4-acetyloxy-3,5-dibromophenyl)propan-2-yl]-2,6-dibromophenyl] acetate

InChI

InChI=1S/C19H16Br4O4/c1-9(24)26-17-13(20)5-11(6-14(17)21)19(3,4)12-7-15(22)18(16(23)8-12)27-10(2)25/h5-8H,1-4H3

InChI Key

ZUBOJXBQSZDOID-UHFFFAOYSA-N

SMILES

CC(=O)OC1=C(C=C(C=C1Br)C(C)(C)C2=CC(=C(C(=C2)Br)OC(=O)C)Br)Br

Canonical SMILES

CC(=O)OC1=C(C=C(C=C1Br)C(C)(C)C2=CC(=C(C(=C2)Br)OC(=O)C)Br)Br

Other CAS RN

33798-02-6

Origin of Product

United States

Disclaimer and Information on In-Vitro Research Products

Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.